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Compound of Interest

Compound Name: Losalen

Cat. No.: B1195335 Get Quote

For researchers and scientists in the dynamic field of drug development, the responsible

management of pharmaceutical substances is a cornerstone of laboratory safety and

environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the

proper disposal of Losalen, an ointment containing the active ingredients Flumethasone

Pivalate and Salicylic Acid. Adherence to these procedures is essential for ensuring a safe

laboratory environment and maintaining regulatory compliance.

Active Ingredients and Composition
Losalen is a topical preparation with the following primary components:

Flumethasone Pivalate: A moderately potent glucocorticoid.[1]

Salicylic Acid: A keratolytic and bacteriostatic agent.[2]

The ointment base typically includes excipients such as propylene glycol, lanolin, and

petrolatum.

Hazard Classification and Safety Precautions
Before initiating disposal, it is crucial to understand the potential hazards associated with

Losalen's active ingredients.

Flumethasone Pivalate: This substance is suspected of causing cancer and may cause

damage to organs through prolonged or repeated exposure.[1][3][4] It is also classified as a
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reproductive toxin.[1][4]

Salicylic Acid: It is harmful if swallowed, causes serious eye damage, and may cause

respiratory irritation.[2][5][6][7]

Due to these classifications, Losalen waste should be treated as hazardous pharmaceutical

waste.[8][9]

Personal Protective Equipment (PPE) is mandatory when handling Losalen for disposal. This

includes:

Chemical-resistant gloves

Safety goggles or a face shield[6]

A lab coat or other protective clothing

Work should be conducted in a well-ventilated area or under a chemical fume hood to avoid

inhalation of any fumes or aerosols.

Quantitative Data Summary
The following table summarizes key quantitative data for the active ingredients of Losalen.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-1156_GB.pdf
https://www.lgcstandards.com/medias/sys_master/root/hcb/h9f/10999652515870/SDS_TRC-F455015-10MG_ST-WB-MSDS-4516863-1-1-1/SDS-TRC-F455015-10MG-ST-WB-MSDS-4516863-1-1-1.PDF
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJlNXV3MG42bzdoamZ1cml3Yjc3eHczOHBocXdiIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lIMzYzXzY5LTcyLTdfU2FsaWN5bGljIGFjaWQucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lIMzYzXzY5LTcyLTdfU2FsaWN5bGljJTIwYWNpZC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--2141c4c1e052ea18d29590b81f32a06055b991f6/MetaSci_MSIH363_69-72-7_Salicylic%20acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1225336&productDescription=SALICYLIC+ACID+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/18_1827345516_SalicylicAcid-CASNO-69-72-7-MSDS.pdf
https://www.flinnsci.com/sds_677-salicylic-acid/sds_677/
https://www.benchchem.com/product/b1195335?utm_src=pdf-body
https://www.trikonclinicalwaste.co.uk/pharmaceutical-waste-at-healthcare-facilities/
https://asiwaste.com/medical-waste/disposing-pharmaceutical-waste/
https://www.benchchem.com/product/b1195335?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/18_1827345516_SalicylicAcid-CASNO-69-72-7-MSDS.pdf
https://www.benchchem.com/product/b1195335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Flumethasone Pivalate Salicylic Acid

CAS Number 2002-29-1 69-72-7

Molecular Formula C27H36F2O6 C7H6O3

Molecular Weight 494.6 g/mol 138.12 g/mol

Hazard Statements

H351 (Suspected of causing

cancer), H361 (Suspected of

damaging fertility or the unborn

child), H373 (May cause

damage to organs through

prolonged or repeated

exposure), H412 (Harmful to

aquatic life with long lasting

effects)

H302 (Harmful if swallowed),

H318 (Causes serious eye

damage), H335 (May cause

respiratory irritation)

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of Losalen waste is outlined below. This protocol

is designed to minimize risk to personnel and the environment.

1. Waste Segregation and Collection:

Designated Waste Stream: Losalen waste, including expired or unused ointment, and

contaminated materials (e.g., gloves, weighing paper, applicator sticks), must be segregated

from non-hazardous laboratory waste.

Containerization: Collect all Losalen waste in a dedicated, clearly labeled, leak-proof

hazardous waste container.[9][10] The container should be compatible with the chemical

nature of the ointment.

2. Labeling:

The hazardous waste container must be clearly labeled with "Hazardous Waste" and the full

chemical names of the active ingredients: "Flumethasone Pivalate" and "Salicylic Acid."

Include the date when the first item of waste is added to the container.
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3. Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

waste accumulation area.

The storage area should be away from drains and water sources to prevent environmental

contamination.[1][3][6]

4. Final Disposal:

Professional Disposal Service: The disposal of Losalen waste must be handled by a

licensed hazardous waste disposal company. Contact your institution's Environmental Health

and Safety (EHS) department to arrange for pickup.

Regulatory Compliance: All disposal activities must be in accordance with local, state, and

federal regulations.[9][11]

Prohibited Disposal Methods:Do not dispose of Losalen down the drain or in the regular

trash.[1][3][6] Environmental release must be avoided.[1]

Experimental Protocols: Not Applicable
This document provides procedural guidance for disposal and does not cite experimental

protocols.

Logical Workflow for Losalen Disposal

Start: Unused or Expired Losalen Wear Appropriate PPE
(Gloves, Goggles, Lab Coat) Segregate Losalen Waste

Place in Labeled, Leak-Proof
Hazardous Waste Container

Prohibited Actions:
- No Drain Disposal

- No Regular Trash Disposal

Store in Designated
Secure Area

Contact Environmental
Health & Safety (EHS)

Arrange for Pickup by
Licensed Waste Disposal End: Proper Disposal
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Caption: Logical workflow for the proper disposal of Losalen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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